Cas no 1805574-80-4 (Methyl 3-bromo-6-methyl-2-nitrophenylacetate)

• Product Name: Methyl 3-bromo-6-methyl-2-nitrophenylacetate
• CAS No: 1805574-80-4
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792466
• Update Time: 2025-06-08

Methyl 3-bromo-6-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-methyl-2-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-4-8(11)10(12(14)15)7(6)5-9(13)16-2/h3-4H,5H2,1-2H3
• InChI Key： LZGLALHFVTVDJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 3-bromo-6-methyl-2-nitrophenylacetate

Recent Advances in the Application of Methyl 3-bromo-6-methyl-2-nitrophenylacetate (CAS: 1805574-80-4) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-6-methyl-2-nitrophenylacetate (CAS: 1805574-80-4) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This compound, characterized by its unique bromo-methyl-nitro substitution pattern, has shown significant potential in the development of novel therapeutic agents and as a building block for complex molecular architectures. Recent studies have highlighted its versatility in palladium-catalyzed cross-coupling reactions, particularly in the synthesis of indole derivatives with potential anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing indole-3-acetic acid derivatives through a novel cascade reaction pathway. The research team utilized Methyl 3-bromo-6-methyl-2-nitrophenylacetate as a crucial precursor in developing potent inhibitors of protein kinase C isoforms, showing remarkable selectivity for cancer cell lines over normal cells. The electron-withdrawing nitro group at the ortho position was found to significantly influence the compound's reactivity in subsequent transformations.

In synthetic methodology development, recent work in Organic Letters (2024) has explored the compound's behavior under various catalytic conditions. The bromine atom at position 3 serves as an excellent leaving group for metal-catalyzed reactions, while the methyl ester functionality provides additional synthetic handles for further derivatization. Researchers have successfully employed this compound in Buchwald-Hartwig aminations and Suzuki-Miyaura couplings to generate diverse libraries of bioactive molecules.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines revealed that Methyl 3-bromo-6-methyl-2-nitrophenylacetate maintains >95% purity after 6 months at 25°C/60% RH when properly stored. This makes it particularly attractive for large-scale pharmaceutical manufacturing processes where intermediate stability is crucial.

Emerging applications in chemical biology include its use as a photoaffinity labeling agent, where the nitro group can be reduced to form reactive nitrene intermediates. A 2024 Nature Chemical Biology publication detailed its incorporation into activity-based protein profiling probes, enabling the identification of novel enzyme targets in pathogenic bacteria. The methyl group at position 6 was found to significantly enhance membrane permeability of resulting probes.

Current challenges in working with this compound include optimizing its purification on industrial scales and controlling regioisomer formation during subsequent reactions. Recent advances in continuous flow chemistry have shown promise in addressing these issues, with several research groups reporting improved yields and selectivity when processing Methyl 3-bromo-6-methyl-2-nitrophenylacetate under flow conditions.

Future research directions highlighted in recent reviews point to the compound's potential in developing targeted protein degraders (PROTACs) and covalent inhibitors. The unique electronic properties imparted by its substitution pattern make it particularly suitable for designing warheads that can selectively modify cysteine residues in target proteins.